Dehydroaglaiastatin
Dehydroaglaiastatin
Brand Name:
Vulcanchem
CAS No.:
155595-93-0
VCID:
VC0179284
InChI:
InChI=1S/C31H28N2O6/c1-36-20-13-11-19(12-14-20)31-26(18-8-5-4-6-9-18)25-28(32-24-10-7-15-33(24)29(25)34)30(31,35)27-22(38-3)16-21(37-2)17-23(27)39-31/h4-6,8-9,11-14,16-17,26,35H,7,10,15H2,1-3H3/t26-,30+,31+/m1/s1
SMILES:
COC1=CC=C(C=C1)C23C(C4=C(C2(C5=C(O3)C=C(C=C5OC)OC)O)N=C6CCCN6C4=O)C7=CC=CC=C7
Molecular Formula:
C31H28N2O6
Molecular Weight:
524.6 g/mol
Dehydroaglaiastatin
CAS No.: 155595-93-0
Main Products
VCID: VC0179284
Molecular Formula: C31H28N2O6
Molecular Weight: 524.6 g/mol
| CAS No. | 155595-93-0 |
|---|---|
| Product Name | Dehydroaglaiastatin |
| Molecular Formula | C31H28N2O6 |
| Molecular Weight | 524.6 g/mol |
| IUPAC Name | (2S,10R,11R)-2-hydroxy-4,6-dimethoxy-10-(4-methoxyphenyl)-11-phenyl-9-oxa-14,19-diazapentacyclo[10.7.0.02,10.03,8.014,18]nonadeca-1(12),3(8),4,6,18-pentaen-13-one |
| Standard InChI | InChI=1S/C31H28N2O6/c1-36-20-13-11-19(12-14-20)31-26(18-8-5-4-6-9-18)25-28(32-24-10-7-15-33(24)29(25)34)30(31,35)27-22(38-3)16-21(37-2)17-23(27)39-31/h4-6,8-9,11-14,16-17,26,35H,7,10,15H2,1-3H3/t26-,30+,31+/m1/s1 |
| Standard InChIKey | YCIPQJTZJGUXND-JZRGNDHQSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)[C@]23[C@@H](C4=C([C@]2(C5=C(O3)C=C(C=C5OC)OC)O)N=C6CCCN6C4=O)C7=CC=CC=C7 |
| SMILES | COC1=CC=C(C=C1)C23C(C4=C(C2(C5=C(O3)C=C(C=C5OC)OC)O)N=C6CCCN6C4=O)C7=CC=CC=C7 |
| Canonical SMILES | COC1=CC=C(C=C1)C23C(C4=C(C2(C5=C(O3)C=C(C=C5OC)OC)O)N=C6CCCN6C4=O)C7=CC=CC=C7 |
| Appearance | Powder |
| Synonyms | Dehydroaglaiastatin |
| PubChem Compound | 5320808 |
| Last Modified | Nov 11 2021 |
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